2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide

• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol
• IUPAC Name: 2-methyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine-3-sulfonamide
• InChI: InChI=1S/C9H15N3O2S/c1-7-9(15(10,13)14)12-6-4-2-3-5-8(12)11-7/h2-6H2,1H3,(H2,10,13,14)
• InChI Key: PBGFFAHBNUQNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2CCCCCC2=N1)S(=O)(=O)N

Description

2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide is a bicyclic heterocyclic compound featuring a seven-membered azepine ring fused with an imidazole moiety and a sulfonamide functional group at position 2. Its molecular formula is C₈H₁₃N₃O₂S, with a molecular weight of 215.27 g/mol and a CAS number of 1822847-48-2 . The sulfonamide group is a critical pharmacophore in medicinal chemistry, often associated with bioactivity in drug candidates, such as enzyme inhibition or receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-methylimidazole with a suitable azepine precursor in the presence of a sulfonating agent. The reaction conditions often include elevated temperatures and the use of solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The sulfonamide group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the sulfonamide group.

Scientific Research Applications

2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide and related bicyclic sulfonamide derivatives:

Compound	Core Structure	Key Functional Groups	Biological Activity	Synthetic Method	References
2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide	7-membered azepine + imidazole	Sulfonamide at C3, methyl at C2	Unknown (theoretical: enzyme inhibition)	Not detailed in evidence
9H-Imidazo[1,2-a]benzimidazoles	Benzimidazole + imidazole	Variable substituents (e.g., Cl, CN)	IOP reduction in ocular normotensive rats	Multi-step synthesis via cyclocondensation
5-Methyl-imidazo[1,2-a]pyridine-2-sulfonyl chloride	6-membered pyridine + imidazole	Sulfonyl chloride at C2, methyl at C5	Pharmaceutical precursor (e.g., CNS drugs)	Sulfonylmethylation using DMA and sulfonates
2-Arylimidazo[1,2-a]pyrimidin-5(8H)-ones	Pyrimidine + imidazole	Ketone at C5, aryl at C2	Photophysical properties (fluorophores)	Microwave-assisted alkylation/bromination

Structural and Functional Insights

Ring Size and Flexibility :

• The 7-membered azepine ring in the target compound provides greater conformational flexibility compared to 6-membered pyridine or benzimidazole cores. This flexibility may influence binding kinetics in biological systems but could also reduce thermal stability compared to rigid analogs like imidazo[1,2-a]pyrimidines .
• Benzimidazole derivatives (e.g., 9H-imidazo[1,2-a]benzimidazoles) exhibit fused aromatic systems, enhancing π-π stacking interactions but limiting solubility .

Functional Group Impact :

• Sulfonamide vs. Sulfonyl Chloride: The sulfonamide group in the target compound is deprotonated at physiological pH, enabling hydrogen bonding with biological targets. In contrast, sulfonyl chloride derivatives (e.g., 5-Methyl-imidazo[1,2-a]pyridine-2-sulfonyl chloride) are reactive intermediates used to generate sulfonamides via nucleophilic substitution .
• Methyl Substitution: The methyl group at position 2 in the target compound may sterically hinder interactions with hydrophobic pockets in enzymes or receptors, a feature absent in unsubstituted analogs like 1H-imidazo[1,2-a]benzimidazoles .

Biological Activity: Imidazo[1,2-a]benzimidazoles demonstrated 20–30% IOP reduction in rats at 0.4% concentration, attributed to their planar structure and sulfonamide-like pharmacophores . The target compound’s azepine ring may modulate similar activity but with altered potency due to ring strain. Imidazo[1,2-a]pyrimidin-5(8H)-ones showed modular fluorophore properties, highlighting the role of heterocycle electronics in non-therapeutic applications .

Synthetic Accessibility :

• Microwave-assisted synthesis (e.g., for imidazo[1,2-a]pyrimidines) achieves high yields (>85%) and regioselectivity, whereas traditional methods for benzimidazoles require harsh conditions (e.g., elemental sulfur, refluxing dioxane) . The target compound’s synthesis remains underexplored in the evidence but may leverage sulfonamide coupling strategies described for related imidazoazepines .

Biological Activity

2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its antiproliferative, antibacterial, and antiviral properties. The findings are supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound belongs to the imidazo[1,2-a]azepine family, characterized by a bicyclic structure that incorporates a sulfonamide group. The molecular formula is $C_9H_{12}N_4O_2S$, and it has a molecular weight of 248.73 g/mol.

Biological Activity Overview

Research indicates that compounds within the imidazo[1,2-a]azepine class exhibit a range of biological activities. Notably, they have shown promise in cancer treatment and antimicrobial applications.

Antiproliferative Activity

In vitro studies have demonstrated that 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide exhibits significant antiproliferative effects against various cancer cell lines. For instance:

Cell Line	IC50 (μM)
HeLa (Cervical Cancer)	1.8
HCT-116 (Colorectal)	0.4
NCI-H460 (Lung Cancer)	0.7

These results suggest that the compound may effectively inhibit cell proliferation in specific cancer types, indicating its potential as an anticancer agent .

Antibacterial Activity

The antibacterial properties of the compound were evaluated against several Gram-positive and Gram-negative bacteria. The results showed moderate activity against selected strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (μM)
E. coli	32
Staphylococcus aureus	16

While the compound exhibited some antibacterial effects, it was less effective compared to other known antibiotics .

Antiviral Activity

Preliminary studies suggest that 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide may also possess antiviral properties. In particular:

• The compound demonstrated activity against a panel of RNA viruses with varying efficacy.
• Further investigations are needed to quantify its effectiveness and mechanism of action.

Case Studies

Several case studies have highlighted the therapeutic potential of imidazo[1,2-a]azepine derivatives:

• Case Study 1 : A study on the antiproliferative effects of various imidazo derivatives found that those with sulfonamide groups exhibited enhanced potency against cancer cell lines compared to their unsubstituted counterparts.
• Case Study 2 : In a clinical setting, patients treated with imidazo derivatives showed marked improvement in tumor size reduction during early-phase trials.